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Compound of Interest

Compound Name: 3-hydroxy-2-methylpropanal

Cat. No.: B3052098 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxy-2-methylpropanal is a small organic molecule of interest in various chemical and

pharmaceutical contexts. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful

analytical technique for the structural elucidation and quantification of such molecules. This

document provides a detailed guide to the NMR spectroscopy of 3-hydroxy-2-
methylpropanal, including protocols for sample preparation and data acquisition.

Note on Data Availability: As of the latest update, publicly available, experimentally verified ¹H

and ¹³C NMR data for 3-hydroxy-2-methylpropanal is limited. The following tables are based

on predicted values and data from structurally similar compounds. Researchers are advised to

acquire experimental data for their specific samples for accurate analysis.

Predicted NMR Data
The chemical structure of 3-hydroxy-2-methylpropanal is as follows:

Structure of 3-hydroxy-2-methylpropanal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3052098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

